Cas no 1248985-48-9 (Benzenemethanesulfonamide, α-methyl-3-nitro-)

• Product Name: Benzenemethanesulfonamide, α-methyl-3-nitro-
• CAS No: 1248985-48-9
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 5281202
• Update Time: 2023-08-26

Benzenemethanesulfonamide, α-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)ethane-1-sulfonamide
• Benzenemethanesulfonamide, α-methyl-3-nitro-

• Inchi： 1S/C8H10N2O4S/c1-6(15(9,13)14)7-3-2-4-8(5-7)10(11)12/h2-6H,1H3,(H2,9,13,14)
• InChI Key： PHQMGIQYENJKQL-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=C(C=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 0.7
• Topological Polar Surface Area: 114